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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fenthion is an organophosphorus insecticide whose metabolites, such as fenthion sulfone,
are of significant interest in food safety and environmental monitoring. Fenthion sulfone is a
major metabolite found in plants.[1] This application note provides a detailed protocol for the
quantification of fenthion sulfone using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) with Multiple Reaction Monitoring (MRM). The methodology is based on
established protocols and provides robust and sensitive detection of the target analyte.

Quantitative Data Summary

The following table summarizes the optimized MRM transitions for the analysis of fenthion
sulfone. The primary transition is typically used for quantification, while the secondary
transition serves for confirmation.
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Precursor Product lon  Collision
Compound Purpose Reference
lon (m/z) (m/z) Energy (eV)
Fenthion N
311.0 125.0 24 Quantifier [2]
Sulfone
Fenthion
311.0 109.1 32 Qualifier 2]
Sulfone
Fenthion »
311 125 25 Quantifier [3]
Sulfone
Fenthion N
311 108.9 25 Qualifier [3]
Sulfone

Method Performance: The described methodology has been validated across various food

matrices, demonstrating high accuracy and precision.

Parameter Result

Matrices Reference

Limit of Quantitation

0.01 mg/kg
(LOQ)

Brown Rice, Chili
Pepper, Orange,
Potato, Soybean

Mean Recovery 83.2% - 116.2%

Brown Rice, Chili
Pepper, Orange,
Potato, Soybean

Relative Standard
Deviation (RSD)

<15.1%

Brown Rice, Chili
Pepper, Orange,

Potato, Soybean

Experimental Protocols

Sample Preparation: Citrate-Buffered QUEChERS

Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for pesticide residue analysis.
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Materials:

 Homogenized sample (e.g., fruit, vegetable, or grain)

o Acetonitrile (ACN)

o Water (LC-MS grade)

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

e Sodium citrate tribasic dihydrate

e Sodium citrate dibasic sesquihydrate

e Dispersive SPE (dSPE) sorbent (e.g., PSA, C18)

¢ 50 mL centrifuge tubes

15 mL centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

o Add the citrate buffer salt mixture (e.g., pre-packaged QUEChERS salts).

o Cap the tube and shake vigorously for 1 minute.

e Centrifuge at >3000 rcf for 5 minutes.

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing
MgSOa4 and a cleanup sorbent like PSA.

o \Vortex for 30 seconds.
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o Centrifuge at high speed for 2 minutes.

e Collect the supernatant and filter it through a 0.22 um filter into an autosampler vial for LC-
MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:
o UHPLC system coupled to a triple quadrupole mass spectrometer.

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 um)
» Mobile Phase A: Water with 0.1% Formic Acid

» Mobile Phase B: Methanol with 0.1% Formic Acid

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

e Column Temperature: 30 °C

e Gradient Program:

[¢]

0.0 min: 10% B

8.0 min: 90% B

[¢]

10.0 min: 90% B

[e]

10.1 min: 10% B

o

[¢]

13.0 min: End

Mass Spectrometry (MS) Conditions:
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« lonization Mode: Positive Electrospray lonization (ESI+)

e Scan Type: Multiple Reaction Monitoring (MRM)

o Capillary Voltage: Optimized for instrument (typically 3-4 kV)
e Gas Temperature: 300-350 °C

e Gas Flow: 8-12 L/min

e Nebulizer Pressure: 35-45 psi

o MRM Transitions: Refer to the "Quantitative Data Summary" table. The protonated molecular
ion ([M+H]+) is selected as the precursor ion.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final
data analysis.

‘Sample Preparation LC-MS/MS Analysis

Click to download full resolution via product page

Caption: LC-MS/MS workflow for fenthion sulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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